Cas no 1425335-71-2 (2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 1425335-71-2
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• CID: 5209114
• PubChem ID: 76850208
• Update Time: 2025-06-07

2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-(4-methoxyphenyl)-3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
• WLZ2943
• 1425335-71-2

• Inchi： 1S/C20H28N2O4/c1-19(2,3)26-18(24)22-11-9-20(10-12-22)13-21-17(23)16(20)14-5-7-15(25-4)8-6-14/h5-8,16H,9-13H2,1-4H3,(H,21,23)
• InChI Key： LZIWFQZJNFWDPL-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(=CC=2)OC)C2(CN1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 360.20490738g/mol
• Monoisotopic Mass: 360.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Additional information on 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester

Introduction to 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1425335-71-2, known as 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester, represents a fascinating molecule in the realm of chemical biology. This spirocyclic structure, characterized by a unique arrangement of nitrogen and oxygen heterocycles, has garnered significant attention due to its potential pharmacological applications. The presence of a carboxylic acid ester at the 8-position and a methoxyphenyl group at the 4-position introduces diverse functional moieties that can interact with biological targets in novel ways.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design. Spiro compounds often exhibit enhanced metabolic stability and improved binding affinities due to their rigid three-dimensional structures. The 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester molecule is no exception, leveraging its structural framework to modulate biological pathways. Specifically, the spirocyclic core can serve as a scaffold for designing molecules that interact with enzymes and receptors involved in critical disease processes.

In the context of contemporary research, this compound has been explored for its potential role in modulating inflammatory pathways. Studies have suggested that spirocyclic derivatives can interfere with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the production of pro-inflammatory mediators. The 1,1-dimethylethyl ester moiety at the carboxylic acid position provides a lipophilic anchor that enhances membrane permeability, facilitating better cell uptake and intracellular action. This feature is particularly relevant in developing therapeutic agents that require targeted delivery to specific cellular compartments.

The 4-(4-methoxyphenyl) group introduces an aromatic ring system that can engage in π-stacking interactions with biological targets. Such interactions are crucial for optimizing binding affinity and selectivity. In particular, phenolic derivatives have been widely studied for their anti-inflammatory and antioxidant properties. The methoxy group at the para position enhances solubility while maintaining hydrophobicity, making it an ideal candidate for oral administration. This balance between hydrophilic and hydrophobic properties is essential for drug candidates intended for systemic circulation.

From a synthetic chemistry perspective, the preparation of 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester involves intricate multi-step reactions that showcase the ingenuity of organic synthesis. The spirocyclic core is typically formed through intramolecular cyclization reactions involving aziridines or oxiranes as key intermediates. The introduction of the carboxylic acid ester and the methoxyphenyl group requires careful regioselective functionalization strategies to avoid unwanted side reactions. These synthetic challenges underscore the compound's complexity and highlight the expertise required to produce it in high purity.

Biological evaluation of this compound has revealed promising activity in preclinical models. Initial studies have demonstrated its ability to inhibit inflammatory responses by modulating cytokine production and reducing oxidative stress. The spirocyclic structure appears to stabilize reactive intermediates formed during enzymatic turnover, thereby prolonging the duration of action. Additionally, the compound's ability to cross cell membranes efficiently suggests potential therapeutic utility in conditions where intracellular targets are involved.

The integration of computational chemistry has further accelerated the discovery process for derivatives of 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester. Molecular docking studies have identified key binding pockets on target proteins that can be optimized through structural modifications. By leveraging virtual screening techniques, researchers can predict how different substituents will affect binding affinity and selectivity before conducting costly wet-lab experiments. This approach has been instrumental in refining lead compounds into more potent and selective drug candidates.

Future directions for research on this compound include exploring its potential in treating neurodegenerative diseases. The rigid spirocyclic framework is well-suited for interacting with transmembrane proteins found in neural tissues. Preliminary data suggest that derivatives of this molecule may inhibit aggregation processes associated with conditions such as Alzheimer's disease by stabilizing protein conformations or disrupting pathological fibril formation.

In conclusion,2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 4-(4-methoxyphenyl)-3-oxo-, 1,1-dimethylethyl ester (CAS no 1425335-71-2) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique scaffold offers multiple opportunities for interaction with biological targets while maintaining favorable pharmacokinetic properties. As research continues to uncover new applications for this class of compounds,spirocyclic derivatives are poised to play an increasingly important role in addressing some of humanity's most pressing health challenges.